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Compound of Interest

Compound Name: Lopinavir/Ritonavir

Cat. No.: B1246207

An LC-MS/MS Application Note for the Simultaneous Determination of Lopinavir and Ritonavir

Introduction

Lopinavir (LPV) and ritonavir (RTV) are protease inhibitors co-administered in a single
formulation (e.g., Kaletra) for the treatment of Human Immunodeficiency Virus (HIV) infection.
[1] Lopinavir is the primary active antiretroviral agent, while ritonavir acts as a pharmacokinetic
enhancer by inhibiting the cytochrome P450 3A4 (CYP3A4) enzyme, which metabolizes
lopinavir.[1][2] This inhibition increases the plasma concentration and prolongs the half-life of
lopinavir, thereby improving its efficacy.[1]

Therapeutic Drug Monitoring (TDM) is crucial for optimizing treatment outcomes, minimizing
toxicity, and managing drug-drug interactions.[1] Liquid chromatography coupled with tandem
mass spectrometry (LC-MS/MS) is a powerful analytical technique that offers high sensitivity,
specificity, and speed, making it the gold standard for quantifying lopinavir and ritonavir in
biological matrices such as human plasma.[3][4]

This application note details a robust and validated LC-MS/MS method for the simultaneous
determination of lopinavir and ritonavir in human plasma. The protocol covers sample
preparation, chromatographic separation, and mass spectrometric conditions, and includes
performance data demonstrating its suitability for clinical research and routine TDM.

Principle of the Method
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The analytical method involves the extraction of lopinavir, ritonavir, and an internal standard
(IS) from human plasma via protein precipitation or liquid-liquid extraction.[5][6] Following
extraction, the analytes are separated using reverse-phase high-performance liquid
chromatography (HPLC). A tandem mass spectrometer operating with an electrospray
ionization (ESI) source in the positive ion mode is used for detection and quantification.[6][7]
Quantification is performed using Multiple Reaction Monitoring (MRM), which enhances
selectivity by monitoring specific precursor-to-product ion transitions for each analyte and the
internal standard.[6][8]
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Caption: High-level experimental workflow.

Materials and Methods
Apparatus and Software
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High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an ESI source[1]

Analytical column: Agilent ZORBAX Eclipse XDB-C18 or equivalent (e.g., Acquity BEH C18)
[4][6]

Data acquisition and processing software (e.g., MassLynx)[4]

Chemicals and Reagents

 Lopinavir and Ritonavir reference standards[4]

 Internal Standard (IS), e.g., Telmisartan or a deuterated analog like Lopinavir-d8[1][6]
e Methanol (HPLC Grade)[4]

o Acetonitrile (HPLC Grade)[4]

e Formic Acid (Analytical Grade)[4]

o Water (HPLC Grade)[4]

e Human plasma (drug-free) for calibration and quality control standards

Experimental Protocols
Preparation of Stock and Standard Solutions

e Stock Solutions (1 mg/mL): Accurately weigh ~10 mg each of lopinavir, ritonavir, and the
internal standard into separate 10 mL volumetric flasks. Dissolve in methanol and bring to
volume to achieve a final concentration of 1 mg/mL for each.[1][4] These stocks can be
stored at -20°C.[8]

o Working Standard Solutions: Prepare intermediate stock solutions by diluting the primary
stocks. Further dilute these with a methanol/water (50:50, v/v) mixture to create a series of
working standard solutions for the calibration curve.[4][7]
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« Internal Standard Working Solution: Dilute the IS stock solution with methanol to a final
concentration appropriate for spiking into all samples (e.g., 20 pg/mL).[1]

Sample Preparation (Protein Precipitation)

This protocol is based on a common and effective method for plasma sample cleanup.[5][7]
» Pipette 200 pL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.
e Add a specified volume of the Internal Standard working solution.

e Add 600 pL of a precipitating agent, such as 0.3 M zinc sulfate in a water/methanol (30:70,
v/v) solution or acetonitrile.[5][7]

» Vortex the mixture for 5 minutes to ensure complete protein precipitation.[7]
o Centrifuge at high speed (e.g., 13,000 rpm) for 3-5 minutes.[7]

o Carefully transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.
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Sample Preparation Protocol
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Caption: Protein precipitation workflow.

LC-MS/MS Conditions

The following tables summarize the instrumental conditions for chromatographic separation
and mass spectrometric detection, compiled from multiple validated methods.
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Table 1: Liquid Chromatography Conditions

Parameter Setting

Acquity BEH C18 (2.1 x 50 mm, 1.7 pm) or
Column )

equivalent[4]

Acetonitrile and 0.1% Formic Acid in Water
Mobile Phase

(80:20, viv)[4][6]
Elution Mode Isocratic[4]
Flow Rate 0.3 - 0.5 mL/min[4][9]

Injection Volume

5 - 20 uL[4][7]

Column Temp. 25°C[7]
| Run Time | ~3 - 5 minutes[4][10] |
Table 2: Mass Spectrometry Conditions
Parameter Setting
Instrument Triple Quadrupole Mass Spectrometer

lonization Mode

Positive Electrospray lonization (ESI+)[4][6]

Capillary Voltage

3.0 - 5.4 kV[4][7]

Source Temp.

120°C[4]

Desolvation Temp.

300 - 400°C[4][7]

Detection Mode

Multiple Reaction Monitoring (MRM)[6]

| Collision Gas | Nitrogen or Argon[2] |

Quantitative Data and Method Performance

The performance of the LC-MS/MS method is validated by assessing its linearity, sensitivity,

accuracy, precision, and recovery. The data presented below is a synthesis from several
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published methods.

Table 3: MRM Transitions and Energies

Precursor lon Product lon Collision
Analyte Reference
(m/z) (m/z) Energy (eV)
Lopinavir 629.4/ 629.6 447.2 | 155.2 ~28 [61[71[8]
Ritonavir 721.3/721.4 296.1/268.2 ~25 [6117118]
| Telmisartan (IS) | 515.2 | 276.2 | - |[6] |
Table 4: Method Validation Summary
Parameter Lopinavir Ritonavir Reference
Linearity Range 62.5-10,000 ng/mL  12.5 - 2,000 ng/mL [6]
10 - 150 ng/mL 10 - 150 ng/mL [4]
Correlation (r?) >0.998 >0.999 [4]
LLOQ 1-15 pg/mL 1-8pg/mL [6][10]
Intra-day Precision
< 15% < 15% [6]
(%RSD)
Inter-day Precision
< 15% < 15% [6]

(%RSD)

Accuracy (%

Recovery)

102.46 - 110.66%

104.50 - 111.12%

[4]

| Absolute Recovery | > 75% | > 75% |[6] |

Conclusion

This application note describes a selective, rapid, and robust LC-MS/MS method for the

simultaneous quantification of lopinavir and ritonavir in human plasma. The simple protein

© 2025 BenchChem. All rights reserved.

8/10

Tech Support


https://pubmed.ncbi.nlm.nih.gov/21351441/
http://psjd.icm.edu.pl/psjd/element/bwmeta1.element.ojs-doi-10_31373_ejtcm_139693/c/29-8195b42b-c785-4f1e-a3e0-cf0194956246.pdf.pdf
https://journals.asm.org/doi/10.1128/aac.02748-13
https://pubmed.ncbi.nlm.nih.gov/21351441/
http://psjd.icm.edu.pl/psjd/element/bwmeta1.element.ojs-doi-10_31373_ejtcm_139693/c/29-8195b42b-c785-4f1e-a3e0-cf0194956246.pdf.pdf
https://journals.asm.org/doi/10.1128/aac.02748-13
https://pubmed.ncbi.nlm.nih.gov/21351441/
https://pubmed.ncbi.nlm.nih.gov/21351441/
https://ijper.org/sites/default/files/IndJPhaEdRes-59-1s-292.pdf
https://ijper.org/sites/default/files/IndJPhaEdRes-59-1s-292.pdf
https://pubmed.ncbi.nlm.nih.gov/21351441/
https://pubmed.ncbi.nlm.nih.gov/18257112/
https://pubmed.ncbi.nlm.nih.gov/21351441/
https://pubmed.ncbi.nlm.nih.gov/21351441/
https://ijper.org/sites/default/files/IndJPhaEdRes-59-1s-292.pdf
https://pubmed.ncbi.nlm.nih.gov/21351441/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

precipitation sample preparation protocol allows for high-throughput analysis.[9] The method
demonstrates excellent linearity, sensitivity, accuracy, and precision, meeting the requirements
for bioanalytical method validation.[4][6] This validated assay is well-suited for therapeutic drug
monitoring and clinical pharmacokinetic studies, aiding in the optimization of HIV treatment
regimens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-lopinavir-and-ritonavir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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